(5,5-Dimethyloxan-2-yl)methanamine hydrochloride

• IUPAC Name: (5,5-dimethyloxan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C8H17NO.ClH/c1-8(2)4-3-7(5-9)10-6-8;/h7H,3-6,9H2,1-2H3;1H
• InChI Key: XZXGMXSIUICTPT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(OC1)CN)C.Cl
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol
• CAS RN: 2089255-90-1

Description

(5,5-Dimethyloxan-2-yl)methanamine hydrochloride, also known as DMOMA hydrochloride, is a chemical compound used in scientific research. It is a derivative of methamphetamine and has been found to have potential applications in the study of neurotransmitters and the central nervous system.

Scientific Research Applications

Synthesis and Characterization

• Novel compounds, such as 1,3-Dithiolane derivatives and Aryloxyethyl Derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine, have been synthesized and characterized for their potential in drug development and materials science. These compounds exhibit significant biochemical and pharmacological activities, indicating their utility in developing new therapeutic agents (Zhai Zhi-we, 2014) (J. Sniecikowska et al., 2019).

Pharmaceutical Applications

• Research on neurokinin-1 receptor antagonists and serotonin 5-HT1A receptor-biased agonists demonstrates the potential of structurally related compounds in treating emesis, depression, and other conditions. These studies underscore the importance of structural features in medicinal chemistry for enhancing solubility, efficacy, and selectivity in drug candidates (T. Harrison et al., 2001) (J. Sniecikowska et al., 2019).

Catalysis and Material Science

• In the realm of catalysis and materials science, research on palladium(II) and platinum(II) complexes based on Pyrrole Schiff Bases and Iron(III) complexes of pyridoxal Schiff base reveals the potential of these compounds in anticancer activity and as catalysts in organic synthesis. Such studies illustrate the broader applicability of structurally related compounds in creating novel materials and catalysts with specific functionalities (S. Mbugua et al., 2020) (Uttara Basu et al., 2015).

Organic Synthesis and Mechanistic Studies

• Investigations into the surface-catalyzed reactions and electron-transfer mediated reactions provide insights into the mechanisms of chemical transformations, underscoring the importance of structural motifs in facilitating or directing specific chemical processes. These findings contribute to a deeper understanding of reaction mechanisms and the development of more efficient synthetic methodologies (L. Mascavage et al., 2006) (J. Vadakkan et al., 2005).

Mechanism of Action

Mode of Action

It is known that methenamine, a related compound, works by hydrolyzing to ammonia and formaldehyde in acidic urine . This process has a nonspecific antibacterial effect

Action Environment

It is known that the efficacy of methenamine, a related compound, is influenced by the ph of the urine